N-Cbz-N'-cyclypropyl-DL-phenylglycinamide

• IUPAC Name: benzyl N-[2-(cyclopropylamino)-2-oxo-1-phenylethyl]carbamate
• InChI: InChI=1S/C19H20N2O3/c22-18(20-16-11-12-16)17(15-9-5-2-6-10-15)21-19(23)24-13-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,20,22)(H,21,23)
• InChI Key: GHICICJEIQKFTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(C2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• DSSTOX Substance ID: DTXSID901133817
• Molecular Weight: 324.4 g/mol
• CAS No.: 1393441-64-9

Description

N-Cbz-N'-cyclypropyl-DL-phenylglycinamide is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enzymatic Synthesis of Peptides : A study by Fernandez et al. (1995) explored the use of proteases for the enzymatic synthesis of oligopeptides containing unnatural amino acids like allylglycine. This research aimed at synthesizing reactive tetrapeptides that could be chemically polymerized into biocompatible or biodegradable materials (Fernandez et al., 1995).

• Degradation Kinetics and Stability of Pharmaceutical Compounds : Wu et al. (2014) investigated the chemical stability of cabozantinib (CBZ) and its degradation under various conditions. This study is significant for understanding the stability and degradation pathways of CBZ and related compounds (Wu et al., 2014).

• Electrochemical Degradation of Pharmaceuticals : García-Espinoza et al. (2018) focused on the electrochemical degradation of carbamazepine (CBZ), a pharmaceutical compound found in wastewater. The study highlights the effectiveness of electrocatalytically generated active chlorine in degrading CBZ, which is crucial for environmental management (García-Espinoza et al., 2018).

• Microbial Deprotection of Amino Acids : Maurs et al. (2012) investigated the microbial deprotection of N-carbobenzoxy-l-aminoacids (Cbz-AA) and related compounds. This research provides insights into the enzymatic processes for the deprotection of synthetic amino compounds, which can be applied in various biochemical and pharmaceutical applications (Maurs et al., 2012).

• Synthesis of Sensitive Chiral α-Hydrazino Acids : Niederer et al. (1993) described the use of N-Cbz-3-phenyloxaziridine for the electrophilic N-amination of chiral α-amino acids, leading to the synthesis of hydrazino acids. This methodology is important in the synthesis of biological tools like l-hydrazino serine (Niederer et al., 1993).